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For Researchers, Scientists, and Drug Development Professionals

Introduction
Glufosinate, a broad-spectrum herbicide, is the ammonium salt of the naturally occurring

amino acid phosphinothricin. Its widespread use in agriculture necessitates a thorough

understanding of its environmental persistence, mobility, and degradation pathways. This

technical guide provides an in-depth overview of the environmental fate of glufosinate,

detailing its degradation in soil and water, its mobility characteristics, and the microbial

processes involved in its breakdown. The information is presented to aid researchers and

scientists in assessing the environmental impact of this herbicide and to provide detailed

methodologies for its analysis.

Data Presentation
Table 1: Half-life of Glufosinate in Soil and Water
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Medium Condition Half-life (days) Reference(s)

Soil Aerobic 4 - 23 [1][2]

Anaerobic 37 [2]

Sandy Loam 9.51 (at 0.5 kg/ha )

Clay 10.04 (at 1.0 kg/ha )

Water Aerobic 38 - 87 [2]

River Water 25 [3]

Table 2: Soil Adsorption and Mobility of Glufosinate

Soil Type
Adsorption
Coefficient
(Kd)

Freundlich
Adsorption
Coefficient
(Kf)

Organic
Carbon-
Normalized
Adsorption
Coefficient
(Koc)

Mobility
Classificati
on

Reference(s
)

Clay 881.42 382.87 - Low [4]

Silty Clay 911.05 366.10 - Low [4]

Clay Loam 924.10 359.98 - Low [4]

Sandy Soil - - 10

Likely to

leach in

sandy soils

[5]

Silty Loam - - 250

Not likely to

leach in silty

loam soils

[5]

Degradation Pathways
The primary mechanism for glufosinate degradation in the environment is microbial

metabolism. Photodegradation and hydrolysis play minor roles.
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Microbial Degradation
In soil, glufosinate is primarily degraded by microorganisms into two main metabolites: 3-

methylphosphinico-propionic acid (MPP) and 2-methylphosphinico-acetic acid (MPA). Several

bacterial species have been identified as capable of degrading glufosinate, including

Burkholderia sacchari, Serratia marcescens, and Pseudomonas psychrotolerans.[6] The initial

steps in the microbial degradation of glufosinate involve enzymatic reactions such as

transamination and acetylation.[7] For instance, some soil bacteria can acetylate

phosphinothricin to the non-herbicidal N-acetyl-glufosinate.[7] Other enzymatic reactions

include oxidative deamination to form 2-oxo-4-[(hydroxy)(methyl)phosphinoyl]butyric acid.[7]

While the complete enzymatic pathways for glufosinate in many soil microorganisms are not

as fully elucidated as for glyphosate, the general degradation process is understood to proceed

through the formation of MPP and MPA, which are then further mineralized.
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Glufosinate 3-methylphosphinico-propionic acid (MPP)

Microbial
Metabolism 2-methylphosphinico-acetic acid (MPA)

Further
Degradation CO2 + H2O + PMineralization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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